Cas no 1256466-96-2 (1-([1,1-BIPHENYL]-3-YL)-2,2,2-TRIFLUOROETHANONE)

• Product Name: 1-([1,1-BIPHENYL]-3-YL)-2,2,2-TRIFLUOROETHANONE
• CAS No: 1256466-96-2
• MF: C₁₄H₉F₃O
• MW: 250.215874433517
• MDL: MFCD11556165
• CID: 5207059
• PubChem ID: 91656093
• Update Time: 2026-03-06

1-([1,1-BIPHENYL]-3-YL)-2,2,2-TRIFLUOROETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-([1,1'-Biphenyl]-3-yl)-2,2,2-trifluoroethanone
• 3'-Phenyl-2,2,2-trifluoroacetophenone
• 1-Biphenyl-3-yl-2,2,2-trifluoroethanone
• 1-([1,1-BIPHENYL]-3-YL)-2,2,2-TRIFLUOROETHANONE

• MDL： MFCD11556165
• Inchi： 1S/C14H9F3O/c15-14(16,17)13(18)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• InChI Key： GWAAZXDUVJABBK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 250.06054939g/mol
• Monoisotopic Mass: 250.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-([1,1-BIPHENYL]-3-YL)-2,2,2-TRIFLUOROETHANONE

Exploring the Properties and Applications of 1-([1,1-Biphenyl]-3-yl)-2,2,2-trifluoroethanone (CAS No. 1256466-96-2)

The compound 1-([1,1-biphenyl]-3-yl)-2,2,2-trifluoroethanone (CAS No. 1256466-96-2) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials development. The molecule's structure consists of a biphenyl group attached to a trifluoroacetyl moiety, which contributes to its distinct electronic and steric properties.

Recent studies have highlighted the importance of biphenyl derivatives in various chemical reactions and biological systems. The presence of the trifluoroacetyl group in this compound introduces strong electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. This makes it an attractive candidate for use in fluorinated organic compounds, which are increasingly being explored for their roles in pharmaceuticals and agrochemicals.

One of the most promising applications of 1-([1,1-biphenyl]-3-yl)-2,2,2-trifluoroethanone lies in its potential as a building block for more complex molecules. Researchers have demonstrated that this compound can undergo various nucleophilic acyl substitutions due to the electron-deficient nature of the trifluoroacetyl group. This reactivity opens up avenues for its use in synthesizing bioactive compounds with tailored functionalities.

In addition to its synthetic utility, this compound has shown interesting properties in non-linear optics and optoelectronics. The combination of a rigid biphenyl core and a fluorinated acetyl group can lead to materials with unique optical properties, making them suitable for applications in advanced display technologies and laser systems.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure of CAS No. 1256466-96-2. Quantum mechanical calculations have revealed that the molecule exhibits a high degree of conjugation between the biphenyl rings and the trifluoroacetyl group, which enhances its stability and reactivity under certain conditions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Common methods include Friedel-Crafts acylation followed by fluorination or direct coupling reactions using transition metal catalysts. These methods have been optimized to achieve high yields and purity levels necessary for industrial applications.

From an environmental standpoint, studies on the degradation pathways of fluorinated organic compounds like CAS No. 1256466-96-8 suggest that they are generally resistant to biodegradation due to their strong carbon-fluorine bonds. However, ongoing research is focused on developing sustainable methods for their synthesis and recycling to minimize environmental impact.

In conclusion, 1-([1,1-biphenyl]-3-yl)-2,2,8-trifluoroethanone (CAS No. 857778-) represents a versatile platform for exploring new chemical reactions and material properties. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial applications.